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acid

Cat. No.: B180697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-benzylsuccinamic acid, also known as 4-(benzylamino)-4-oxobutanoic acid, is a carboxylic

acid derivative of succinic acid. Its structure, featuring a benzylamide moiety, makes it a

compound of interest in medicinal chemistry and materials science. It serves as a versatile

building block for the synthesis of more complex molecules, including peptide mimetics and

potential enzyme inhibitors.[1][2] This technical guide provides a comprehensive overview of

the known physicochemical properties of N-benzylsuccinamic acid, detailed experimental

protocols for its synthesis and the determination of its key properties, and visualizations of

relevant chemical and analytical workflows.

Physicochemical Properties
A summary of the available quantitative and qualitative physicochemical data for N-

benzylsuccinamic acid is presented below. It is important to note that while some properties

have been experimentally determined, others are estimated based on its structure.
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Property Value Source

Molecular Formula C₁₁H₁₃NO₃ [3][4][5][6][7]

Molecular Weight 207.23 g/mol [4][5][6]

Melting Point 127-130 °C (crude) [6]

Boiling Point Not experimentally determined

LogP (estimated) ~1.5 [2]

Aqueous Solubility Moderate (qualitative) [2]

pKa Not experimentally determined

Experimental Protocols
Detailed methodologies for the synthesis of N-benzylsuccinamic acid and the determination of

its fundamental physicochemical properties are provided below.

Synthesis of N-Benzylsuccinamic Acid
This protocol describes the synthesis of N-benzylsuccinamic acid from benzylamine and

succinic anhydride.[6]

Materials:

Benzylamine

Succinic anhydride

Anhydrous toluene

Ice bath

Stirring apparatus

Filtration apparatus

Procedure:
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Prepare a solution of succinic anhydride (1.87 mmol) in anhydrous toluene (14 mL).

Cool the solution to 0°C using an ice bath.

Slowly add a solution of benzylamine (1.87 mmol) in anhydrous toluene (6 mL) to the cooled

succinic anhydride solution with continuous stirring.

Maintain the reaction mixture at 0°C and continue stirring for 1 hour.

After 1 hour, a solid precipitate will have formed. Collect the solid product by filtration.

Wash the collected solid with cold toluene.

Dry the product. The resulting crude N-benzylsuccinamic acid can be used for many

applications without further purification.
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Reactants

Reaction Work-up

Succinic Anhydride in
Anhydrous Toluene

Mix at 0°C

Benzylamine in
Anhydrous Toluene

Stir for 1 hour at 0°C Filter Solid Product Wash with Cold Toluene Dry the Product N-Benzylsuccinamic Acid

Potentiometric Titration Setup

Burette with
Standardized NaOH

Beaker with
N-benzylsuccinamic acid solution

and stir bar

Titrant Addition

pH Meter

pH Electrode

pH Reading

Magnetic Stirrer
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Competitive Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://matrix.staging.1int.co.uk/404
https://www.chemicalbook.com/synthesis/4-benzylamino-4-oxobutanoic-acid.htm
https://www.chemicalbook.com/synthesis/4-benzylamino-4-oxobutanoic-acid.htm
https://www.scbt.com/zh/p/n-benzylsuccinamic-acid-64984-60-7
https://www.benchchem.com/product/b180697#physicochemical-properties-of-n-benzylsuccinamic-acid
https://www.benchchem.com/product/b180697#physicochemical-properties-of-n-benzylsuccinamic-acid
https://www.benchchem.com/product/b180697#physicochemical-properties-of-n-benzylsuccinamic-acid
https://www.benchchem.com/product/b180697#physicochemical-properties-of-n-benzylsuccinamic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b180697?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

